Cas no 2171845-65-9 (5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid)
5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid
- 5-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid
- 2171845-65-9
- EN300-1495852
-
- Inchi: 1S/C27H32N2O5/c30-24(28-15-6-5-12-25(31)32)16-27(13-7-14-27)18-29-26(33)34-17-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,23H,5-7,12-18H2,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: QWDSUAMMWVSKJO-UHFFFAOYSA-N
- SMILES: O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NCCCCC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495852-1.0g |
5-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid |
2171845-65-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1495852-50mg |
5-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid |
2171845-65-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1495852-100mg |
5-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid |
2171845-65-9 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1495852-250mg |
5-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid |
2171845-65-9 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1495852-500mg |
5-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid |
2171845-65-9 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1495852-1000mg |
5-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid |
2171845-65-9 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1495852-2500mg |
5-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid |
2171845-65-9 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1495852-5000mg |
5-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid |
2171845-65-9 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1495852-10000mg |
5-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)pentanoic acid |
2171845-65-9 | 10000mg |
$14487.0 | 2023-09-28 |
5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid
Introduction to 5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid and Its Significance in Modern Chemical Biology
The compound with the CAS no. 2171845-65-9, identified as 5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its fluorenyl moiety and cyclobutyl side chain, has garnered attention in recent years due to its potential applications in drug discovery and molecular biology research.
At the core of this compound's appeal lies its multifaceted architecture. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is a widely utilized protecting group in peptide synthesis. However, in this context, the Fmoc moiety is integrated into a larger framework, suggesting applications beyond simple peptide protection. The acetamido and pentanoic acid functionalities further contribute to the molecule's complexity, offering multiple sites for chemical modification and interaction with biological targets.
Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in modulating biological pathways. The cyclobutyl ring in this molecule introduces steric constraints that can influence binding affinity and selectivity, making it a valuable component for designing novel bioactive molecules. This structural feature has been exploited in various research settings, where precise control over molecular interactions is paramount.
In the realm of drug development, the ability to fine-tune molecular properties has led to significant breakthroughs. The CAS no. 2171845-65-9 compound exemplifies this trend by combining several pharmacophoric elements into a single entity. The fluorenyl group, for instance, not only enhances solubility but also serves as a handle for further functionalization via cross-coupling reactions. This versatility makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.
One of the most compelling aspects of this compound is its potential role in targeted therapy. The acetamido group can be modified to introduce specific biological activities, such as protease inhibition or receptor binding. Such modifications have been instrumental in the development of drugs that selectively interact with disease-causing targets while minimizing off-target effects. The pentanoic acid moiety further contributes to the molecule's pharmacokinetic profile, influencing its absorption, distribution, metabolism, and excretion (ADME) properties.
The integration of advanced synthetic methodologies has enabled researchers to explore the full potential of this compound. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions have been employed to construct complex derivatives with enhanced biological activity. These methodologies are critical for optimizing drug candidates and ensuring their efficacy in preclinical and clinical settings.
Recent studies have demonstrated the utility of this compound in modulating key biological pathways associated with various diseases. For instance, derivatives featuring modifications at the fluorenylmethoxycarbonyl position have shown promise in inhibiting enzymes involved in inflammation and cancer progression. Similarly, analogs with altered cyclobutyl ring configurations have exhibited improved binding affinity toward specific protein targets. These findings underscore the importance of structural diversity in drug discovery and highlight the potential of compounds like 5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid.
The synthesis and characterization of this compound also reflect broader trends in synthetic chemistry. The use of advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has allowed researchers to elucidate its structure with high precision. These tools are essential for confirming the identity of novel compounds and understanding their reactivity patterns.
In conclusion, 5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid (CAS no. 2171845-65-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, including the fluorenylmethoxycarbonyl, acetamido, and pentanoic acid moieties, offer numerous opportunities for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutics.
2171845-65-9 (5-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)